Cas no 177316-72-2 (Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-)

Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)- structure
177316-72-2 structure
Product Name:Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-
CAS No:177316-72-2
MF:C9H14O2
MW:154.206263065338
CID:112571
Update Time:2024-01-24

Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-
    • Cyclobutanecarboxaldehyde, 3-acetyl-2,2-dimethyl-, (1R,3S)- (9CI)
    • Cyclobutanecarboxaldehyde, 3-acetyl-2,2-dimethyl-, (1R,3S)-
    • Inchi: 1S/C9H14O2/c1-6(11)8-4-7(5-10)9(8,2)3/h5,7-8H,4H2,1-3H3/t7-,8+/m0/s1
    • InChI Key: CRBGTXDFEDFKSU-JGVFFNPUSA-N
    • SMILES: [C@@H]1(C=O)C[C@H](C(C)=O)C1(C)C

Computed Properties

  • Exact Mass: 154.09942
  • Monoisotopic Mass: 154.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • PSA: 34.14

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